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Compound of Interest

Compound Name: Glycidyl myristate

Cat. No.: B139091 Get Quote

An in-depth exploration of the chemical properties, analytical methodologies, and biological

significance of Glycidyl Myristate and its deuterated analog, this guide serves as an essential

resource for professionals in research, scientific inquiry, and drug development.

Glycidyl myristate, a glycidyl ester of myristic acid, is a compound of significant interest in the

fields of food safety, toxicology, and pharmacology. It belongs to a class of process-induced

food contaminants known as glycidyl esters, which are formed during the high-temperature

refining of edible oils. The primary toxicological concern stems from its potential hydrolysis in

the gastrointestinal tract to glycidol, a compound classified as a probable human carcinogen.

This guide provides a detailed overview of Glycidyl Myristate's chemical and physical

properties, analytical protocols for its quantification, and its role as a potential modulator of the

endocannabinoid system.

Core Chemical Identifiers and Properties
Glycidyl myristate is chemically known as Tetradecanoic Acid 2-Oxiranylmethyl Ester. For

analytical and research purposes, its deuterated form, Glycidyl Myristate-d5, is often

employed as an internal standard for accurate quantification.

Synonyms:

Myristic acid glycidyl ester[1]

Glycidyl tetradecanoate[1][2]
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Tetradecanoic Acid 2-Oxiranylmethyl Ester

NSC 404224[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for Glycidyl Myristate and its

deuterated analog, Glycidyl Myristate-d5.

Table 1: Properties of Glycidyl Myristate

Property Value

CAS Number 7460-80-2[2]

Molecular Formula C₁₇H₃₂O₃[2]

Molecular Weight 284.43 g/mol [2]

Appearance Solid[2]

Purity >99%[2]

Table 2: Properties of Glycidyl Myristate-d5

Property Value

CAS Number 1330180-72-7[3][4]

Molecular Formula C₁₇H₂₇D₅O₃[3][4]

Molecular Weight 289.46 g/mol [3][4]

Appearance White Solid[4]

Storage Temperature 2-8°C Refrigerator[4]

Note: Specific quantitative data for melting point, boiling point, and solubility of Glycidyl
Myristate-d5 are not readily available in public literature. Researchers should refer to the

Certificate of Analysis provided by the supplier for lot-specific data.[4]
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Experimental Protocols
Accurate quantification of glycidyl esters is crucial for food safety and research. The use of a

stable isotope-labeled internal standard like Glycidyl Myristate-d5 is the gold standard for

mass spectrometry-based methods.

Direct Analysis of Glycidyl Esters by LC-MS/MS
This protocol details a validated method for the direct determination of various glycidyl esters in

edible oils.

1. Reagents and Materials:

Glycidyl ester analytical standards

Glycidyl Myristate-d5 (Internal Standard)

Hexane (HPLC grade)

Ethyl acetate (HPLC grade)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Isopropanol (HPLC grade)

Ultrapure Water

Solid-Phase Extraction (SPE) Cartridges: C18 (500 mg) and Silica (500 mg)[5]

2. Standard and Sample Preparation:

Accurately weigh the oil sample.

Add a known amount of the Glycidyl Myristate-d5 internal standard solution.[5]

Dissolve the sample in 2 mL of hexane.[5]
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3. Solid-Phase Extraction (SPE) Cleanup: A two-step SPE procedure is often employed to

remove matrix interferences.[5]

C18 SPE Cartridge:

Condition the cartridge with methanol followed by hexane.[5]

Load the dissolved oil sample.[5]

Wash with hexane to remove nonpolar interferences.[5]

Elute the glycidyl esters with a mixture of hexane and ethyl acetate.[5]

Silica SPE Cartridge:

Condition the cartridge with hexane.[5]

Load the eluate from the C18 cartridge.

Elute the glycidyl esters with a more polar solvent mixture, such as hexane:ethyl acetate.

[5]

4. LC-MS/MS Conditions:

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm).[5]

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile).

[5]

Flow Rate: 0.3 mL/min.[5]

Injection Volume: 10 µL.[5]

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[5]
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Scan Type: Multiple Reaction Monitoring (MRM).[5]

MRM Transitions: Monitor specific precursor-to-product ion transitions for each target

glycidyl ester and the Glycidyl Myristate-d5 internal standard.[5]

Visualizing Key Pathways and Workflows
Analytical Workflow for Glycidyl Ester Analysis
The following diagram outlines the typical experimental workflow for the analysis of glycidyl

esters using an internal standard approach.

Sample Preparation SPE Cleanup Analysis Data Processing

Oil Sample Spike with
Glycidyl Myristate-d5 Dissolve in Hexane C18 SPE Silica SPE LC-MS/MS Analysis Quantification

Click to download full resolution via product page

Caption: Experimental workflow for direct glycidyl ester analysis.[5]

Toxicological Pathway of Glycidyl Myristate
The primary toxicological concern with glycidyl esters is their in-vivo hydrolysis to glycidol.
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Caption: Hydrolysis of Glycidyl Myristate to the toxic metabolite glycidol.

Glycidyl Myristate and the Endocannabinoid System
Glycidyl Myristate is a potential inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in

the endocannabinoid signaling pathway responsible for the degradation of the

endocannabinoid 2-arachidonoylglycerol (2-AG).
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Caption: Potential inhibition of MAGL by Glycidyl Myristate in the endocannabinoid pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b139091#glycidyl-myristate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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